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Compound of Interest

Compound Name: L-Lysine hydrate

Cat. No.: B3420689 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for L-Lysine hydrate. The information is compiled and presented to meet the

needs of laboratory and drug development professionals, with a focus on clear data

presentation and practical, safe handling workflows.

Hazard Identification and Classification
L-Lysine hydrate is classified as a substance with potential hazards. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it is identified with the

following classifications[1]:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.

The signal word associated with L-Lysine hydrate is "Warning"[1]. It is crucial for personnel

handling this substance to be aware of these potential hazards and to take appropriate

precautions.
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Physical and Chemical Properties
A summary of the key physical and chemical properties of L-Lysine hydrate is presented in

the table below. These properties are essential for understanding its behavior under various

laboratory conditions.

Property Value Source

Molecular Formula C₆H₁₄N₂O₂·H₂O [2]

Molecular Weight 164.20 g/mol [3][4]

Appearance
White or yellow crystalline

powder
[2]

Melting Point/Range 212 - 214 °C / 413.6 - 417.2 °F [5]

Solubility in Water 63g/100g water at 20°C [6]

pH
9-10.5 (2.5% aqueous

solution)
[5]

log Pow (Partition coefficient) < -3.3 at 24 °C [7]

Toxicological Data
While some safety data sheets state that no significant acute toxicological data has been

identified in literature searches[8], one source provides a classification of Acute toxicity, oral

(Category 4)[1]. A repeated dose toxicity study in rats established a No Observed Adverse

Effect Level (NOAEL).

Metric Value Species Route Source

NOAEL (13

Weeks)
914 mg/kg Rat (male) Oral [7]

Carcinogenicity: L-Lysine hydrate is not classified as a carcinogen by IARC, ACGIH, NTP, or

OSHA[1][7].
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Safe Handling and Storage Workflow
Proper handling and storage of L-Lysine hydrate are critical to ensure personnel safety and

maintain the integrity of the substance. The following workflow diagram outlines the key steps

for safe management from receipt to disposal.

Receipt and Storage

Handling and Personal Protective Equipment (PPE)

Spill and Emergency Procedures

Disposal

Receive Shipment

Inspect Container for Damage Use in a Well-Ventilated Area or with Exhaust

Store in a Cool, Dry, Well-Ventilated Area

Keep Container Tightly Sealed

Wear Appropriate PPE:
- Safety Goggles with Side-Shields
- Protective Gloves (Nitrile Rubber)

- Impervious Clothing
- Dust Mask (P1 Filter)

Minor Spill

Avoid:
- Inhalation of Dust

- Contact with Skin and Eyes
- Eating, Drinking, or Smoking

Clean Up Immediately
Dispose of in Accordance with

Local, State, and Federal Regulations

Major Spill

Evacuate Area

Contain Spill, Prevent Entry into Drains

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of L-Lysine hydrate.

Experimental Protocols: Spill Cleanup Methodology
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In the event of a spill, the following detailed procedures should be followed to ensure safety

and proper containment.

Minor Spills:

Immediate Action: Clean up all spills immediately[9].

Personal Protection: Wear impervious gloves and safety glasses[9].

Cleanup Procedure:

Use dry clean-up procedures and avoid generating dust[9].

Sweep or shovel up the spilled material[9].

Alternatively, vacuum up the material using an explosion-proof machine designed for

grounded storage and use. Do not use air hoses for cleaning[9].

Containment: Place the spilled material in a clean, dry, sealable, and labeled container for

disposal[9].

Major Spills:

Area Control: Clear the area of all personnel and move upwind[9].

Emergency Notification: Alert the appropriate fire brigade or emergency response team,

providing the location and nature of the hazard[9].

Personal Protection: Control personal contact with the substance by using protective

equipment, including a dust respirator[9].

Environmental Protection: Prevent the spillage from entering drains, sewers, or water

courses[9].

Cleanup Procedure:

Avoid generating dust[9].
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Sweep or shovel up the material[9].

Recover the product wherever possible[9].

Disposal: Place residues in labeled plastic bags or other suitable containers for disposal[9]. If

contamination of drains or waterways occurs, advise emergency services immediately[9].

First-Aid Measures
In case of exposure to L-Lysine hydrate, the following first-aid measures should be taken:

If Inhaled: Move the person into fresh air. If they are not breathing, give artificial

respiration[10].

In Case of Skin Contact: Wash off with soap and plenty of water[10].

In Case of Eye Contact: Flush eyes with water as a precaution[10]. Rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing[1].

If Swallowed: Rinse your mouth with water. Never give anything by mouth to an unconscious

person[10].

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), alcohol-resistant

foam, or dry chemical powder[10].

Hazardous Combustion Products: Under fire conditions, hazardous fumes such as carbon

oxides (COx) and nitrogen oxides (NOx) will be present[10][11].

Protective Equipment: Wear self-contained breathing apparatus for fire-fighting if

necessary[10].

Stability and Reactivity
Chemical Stability: L-Lysine hydrate is stable under recommended storage conditions[1].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://static.cymitquimica.com/products/54/pdf/sds-OR52570.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR52570.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR52570.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR52570.pdf
https://www.benchchem.com/product/b3420689?utm_src=pdf-body
https://formedium.com/wp-content/uploads/2024/05/DOC0158-0161_L-Lysine_GB.pdf
https://formedium.com/wp-content/uploads/2024/05/DOC0158-0161_L-Lysine_GB.pdf
https://formedium.com/wp-content/uploads/2024/05/DOC0158-0161_L-Lysine_GB.pdf
https://file.medchemexpress.com/batch_PDF/HY-W015370/L-Lysine-hydrate-SDS-MedChemExpress.pdf
https://formedium.com/wp-content/uploads/2024/05/DOC0158-0161_L-Lysine_GB.pdf
https://formedium.com/wp-content/uploads/2024/05/DOC0158-0161_L-Lysine_GB.pdf
https://formedium.com/wp-content/uploads/2024/05/DOC0158-0161_L-Lysine_GB.pdf
https://www.carlroth.com/medias/SDB-6829-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzQwMDJ8YXBwbGljYXRpb24vcGRmfGFEQTVMMmd4WVM4NU1UYzVPVFV4TWpZM09EY3dMMU5FUWw4Mk9ESTVYMDFVWDBWT0xuQmtaZ3w3ZTFlYWYzMDVmYzE0NGVkMDVlYTlkN2EzZmUxZGRiNGM0MmUxOGYzMTVjNmJlOGM5NGUyMTdjNzk0MjIyOTUx
https://formedium.com/wp-content/uploads/2024/05/DOC0158-0161_L-Lysine_GB.pdf
https://www.benchchem.com/product/b3420689?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W015370/L-Lysine-hydrate-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials: Strong acids/alkalis and strong oxidizing/reducing agents should be

avoided[1].

Hazardous Decomposition Products: Under fire conditions, it may decompose and emit toxic

fumes[1].

By adhering to the guidelines outlined in this document, researchers and drug development

professionals can handle L-Lysine hydrate safely and effectively in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. chemimpex.com [chemimpex.com]

3. Lysine Monohydrate | C6H16N2O3 | CID 16211825 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. chemscene.com [chemscene.com]

5. fishersci.com [fishersci.com]

6. palsusa.com [palsusa.com]

7. uprm.edu [uprm.edu]

8. datasheets.scbt.com [datasheets.scbt.com]

9. static.cymitquimica.com [static.cymitquimica.com]

10. formedium.com [formedium.com]

11. carlroth.com [carlroth.com]

To cite this document: BenchChem. [L-Lysine Hydrate: A Technical Safety and Handling
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3420689#l-lysine-hydrate-safety-data-sheet-and-
handling-precautions]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-W015370/L-Lysine-hydrate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W015370/L-Lysine-hydrate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b3420689?utm_src=pdf-body
https://www.benchchem.com/product/b3420689?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-W015370/L-Lysine-hydrate-SDS-MedChemExpress.pdf
https://www.chemimpex.com/products/07263
https://pubchem.ncbi.nlm.nih.gov/compound/Lysine-Monohydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Lysine-Monohydrate
https://www.chemscene.com/39665-12-8.html
https://www.fishersci.com/store/msds?partNumber=AC173735000&productDescription=L+-LYSINE+MONOHYDRATE+500GR&vendorId=VN00032119&countryCode=US&language=en
https://palsusa.com/wp-content/uploads/sites/6/2024/08/AJINOMOTO-LYSINE.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/L-lysine.pdf
https://datasheets.scbt.com/sc-207804.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR52570.pdf
https://formedium.com/wp-content/uploads/2024/05/DOC0158-0161_L-Lysine_GB.pdf
https://www.carlroth.com/medias/SDB-6829-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzQwMDJ8YXBwbGljYXRpb24vcGRmfGFEQTVMMmd4WVM4NU1UYzVPVFV4TWpZM09EY3dMMU5FUWw4Mk9ESTVYMDFVWDBWT0xuQmtaZ3w3ZTFlYWYzMDVmYzE0NGVkMDVlYTlkN2EzZmUxZGRiNGM0MmUxOGYzMTVjNmJlOGM5NGUyMTdjNzk0MjIyOTUx
https://www.benchchem.com/product/b3420689#l-lysine-hydrate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b3420689#l-lysine-hydrate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b3420689#l-lysine-hydrate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b3420689#l-lysine-hydrate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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